Cas no 1213845-84-1 (METHYL (3S)-3-AMINO-3-(4-BROMO-3-CHLOROPHENYL)PROPANOATE)

• Product Name: METHYL (3S)-3-AMINO-3-(4-BROMO-3-CHLOROPHENYL)PROPANOATE
• CAS No: 1213845-84-1
• MF: C₁₀H₁₁BrClNO₂
• MW: 292.556841135025
• CID: 5592010
• PubChem ID: 103694359
• Update Time: 2025-06-14

METHYL (3S)-3-AMINO-3-(4-BROMO-3-CHLOROPHENYL)PROPANOATE Chemical and Physical Properties

Names and Identifiers

• METHYL (3S)-3-AMINO-3-(4-BROMO-3-CHLOROPHENYL)PROPANOATE
• Benzenepropanoic acid, β-amino-4-bromo-3-chloro-, methyl ester, (βS)-
• 1213845-84-1
• EN300-1162695

• Inchi： 1S/C10H11BrClNO2/c1-15-10(14)5-9(13)6-2-3-7(11)8(12)4-6/h2-4,9H,5,13H2,1H3/t9-/m0/s1
• InChI Key： ODEVFNYSFGRFIW-VIFPVBQESA-N
• SMILES： C(OC)(=O)C[C@H](N)C1=CC=C(Br)C(Cl)=C1

Computed Properties

• Exact Mass: 290.96617g/mol
• Monoisotopic Mass: 290.96617g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 52.3Ų

Additional information on METHYL (3S)-3-AMINO-3-(4-BROMO-3-CHLOROPHENYL)PROPANOATE

Research Brief on METHYL (3S)-3-AMINO-3-(4-BROMO-3-CHLOROPHENYL)PROPANOATE (CAS: 1213845-84-1)

METHYL (3S)-3-AMINO-3-(4-BROMO-3-CHLOROPHENYL)PROPANOATE (CAS: 1213845-84-1) is a chiral intermediate of significant interest in the pharmaceutical and chemical industries. This compound, characterized by its bromo- and chloro-substituted phenyl ring and ester functionality, has been increasingly studied for its potential applications in drug development, particularly as a building block for bioactive molecules. Recent research has focused on its synthesis, stereochemical properties, and utility in the preparation of pharmacologically active compounds.

Recent studies have highlighted the importance of this compound in the synthesis of protease inhibitors and other enzyme-targeting therapeutics. Its structural features, including the stereocenter at the 3-position and the electron-withdrawing substituents on the aromatic ring, make it a versatile precursor for the development of molecules with enhanced binding affinity and selectivity. Advances in asymmetric synthesis methodologies have enabled more efficient production of this intermediate, addressing challenges related to yield and enantiomeric purity.

One notable application of METHYL (3S)-3-AMINO-3-(4-BROMO-3-CHLOROPHENYL)PROPANOATE is in the development of antiviral agents. Researchers have utilized this compound to synthesize analogs that exhibit potent activity against viral proteases. The bromo and chloro substituents are critical for interactions with the enzyme's active site, as demonstrated in recent crystallographic studies. These findings underscore the compound's role in structure-based drug design and its potential to contribute to next-generation antiviral therapies.

In addition to its pharmaceutical applications, this compound has been investigated for its use in chemical biology. Its incorporation into peptide mimetics and small-molecule probes has provided insights into enzyme mechanisms and cellular signaling pathways. Recent work has explored its utility in fluorescent labeling and bioconjugation, leveraging the reactivity of the amino and ester functional groups. These studies highlight the compound's versatility beyond traditional medicinal chemistry applications.

Looking ahead, ongoing research aims to optimize the synthetic routes for METHYL (3S)-3-AMINO-3-(4-BROMO-3-CHLOROPHENYL)PROPANOATE to improve scalability and cost-effectiveness. Additionally, its potential in targeted drug delivery systems and as a scaffold for multifunctional therapeutics is being explored. The compound's unique structural attributes continue to inspire innovation in both academic and industrial settings, positioning it as a key player in the advancement of chemical biology and pharmaceutical sciences.